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For Researchers, Scientists, and Drug Development Professionals

Isopentane, systematically named 2-methylbutane, is a branched-chain alkane that serves as

a versatile and valuable hydrocarbon solvent in a multitude of research and industrial

applications.[1][2][3] Its unique physicochemical properties, particularly its low boiling point and

high volatility, make it an indispensable tool in laboratories focused on histology, drug

development, and materials science. This technical guide provides a comprehensive overview

of isopentane, with a focus on its applications in a research context, detailed experimental

protocols, and critical safety information.

Core Properties of Isopentane
Isopentane is an extremely volatile and flammable colorless liquid with a gasoline-like odor.[1]

[4] It is the least dense liquid at standard conditions and its normal boiling point is just a few

degrees above room temperature, causing it to readily evaporate on a warm day.[1] These

properties are central to its utility in various scientific procedures.

Physical and Chemical Properties
A summary of the key physical and chemical properties of isopentane is presented below for

easy reference and comparison.
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Property Value Unit References

Molecular Formula C5H12 [5]

Molar Mass 72.15 g/mol [5][6][7]

Density (at 15°C) 0.625 g/cm³ [5]

Density (at 20°C) 0.62 g/cm³ [8]

Melting Point -159.8 to -160 °C [5][8]

Boiling Point 27.8 to 28 °C [5][8]

Flash Point -51 °C [5][8]

Autoignition

Temperature
420 °C [8]

Vapor Pressure (at

20°C)
76.1 kPa [5][9]

Refractive Index (at

20°C)
1.354 [10]

Lower Explosive Limit 1.4 % (v/v) [6][8]

Upper Explosive Limit 7.6 % (v/v) [6][8]

Solubility Profile
Isopentane's non-polar nature dictates its solubility characteristics, which are crucial for its

application as a solvent.
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Substance
Solubility in
Isopentane

Isopentane
Solubility in
Substance

References

Water Practically insoluble 48 mg/L (at 20°C) [5][11]

Organic Solvents

(paraffins, ethers,

esters, aromatics,

chlorinated

hydrocarbons)

Good solubility /

Unlimited miscibility
[5][9]

n-Octanol/Water

Partition Coefficient

(log Pow)

3.2 - 4.0 [8][11]

Key Research Applications of Isopentane
Isopentane's distinct properties lend themselves to several critical applications in the research

and development sectors.

Tissue Freezing for Histology and Cryosectioning
One of the most prominent applications of isopentane in biomedical research is for the rapid

freezing of biological specimens for histological analysis.[1][2] When cooled with liquid nitrogen

or dry ice, isopentane provides a highly efficient medium for snap-freezing tissues.[1][12] This

rapid freezing minimizes the formation of ice crystal artifacts, which can damage cellular

morphology and compromise the integrity of the tissue architecture.[12][13]

Unlike direct immersion in liquid nitrogen, which can create an insulating vapor barrier leading

to slower and uneven freezing, isopentane's high thermal conductivity ensures a more uniform

and rapid cooling process.[12] This is particularly crucial for larger tissue samples.[12] Tissues

frozen in isopentane are ideally suited for cryosectioning, where they are cut into thin slices for

microscopic examination.[13][14]

Solvent in Chemical Synthesis and Extraction
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Isopentane can be employed as a non-polar solvent in various chemical reactions and

extraction processes.[1][15] It is a good solvent for non-polar substances like lubricating

greases.[5] Its high volatility facilitates easy removal from the reaction mixture or extract post-

processing, which is a desirable characteristic in many laboratory procedures. It may also be

used as a solvent in the preparation of certain organometallic compounds.[1]

Applications in Drug Development
In the pharmaceutical industry, isopentane is explored for its potential in advanced drug

delivery systems. It has been investigated as a component in microemulsion and nanoemulsion

formulations, where it can act as a solvent to improve the solubility of poorly water-soluble

drugs.[16] Its low boiling point also makes it a candidate for temperature-responsive

microemulsions that could allow for targeted drug release.[16] Furthermore, isopentane is

utilized as a propellant in medicinal aerosol systems, such as metered-dose inhalers, due to its

volatility and ability to create fine aerosol particles for efficient drug delivery to the respiratory

system.[16][17]

Other Industrial and Research Uses
Beyond the laboratory, isopentane has several other significant applications:

Blowing Agent: It is widely used as a blowing agent for the production of polymer foams like

polystyrene and polyurethane.[5][18][19]

Geothermal Power Generation: In binary cycle geothermal power plants, isopentane
functions as a working fluid.[2][20][21] Its low boiling point allows it to be vaporized by low-

temperature geothermal heat, with the resulting high-pressure gas driving turbines to

generate electricity.[20][22]

Component of Natural Gasoline: Isopentane is a significant component of natural gasoline

and has a higher octane rating than n-pentane.[1][2]

Experimental Protocols
Protocol for Rapid Freezing of Tissues using Isopentane
This protocol describes the standard procedure for freezing biological tissues for subsequent

cryosectioning.
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Materials:

Isopentane (2-methylbutane)

Liquid nitrogen or dry ice

Dewar flask or insulated container (e.g., Styrofoam box)

Metal beaker or canister

Optimal Cutting Temperature (OCT) compound

Cryomolds

Forceps

Appropriate Personal Protective Equipment (PPE): safety goggles, cryo-gloves, lab coat.

Procedure:

Preparation of Cooling Bath:

Using Liquid Nitrogen: Place a metal beaker containing isopentane into a Dewar flask

partially filled with liquid nitrogen. Allow the isopentane to cool to approximately -160°C.

[1]

Using Dry Ice: Place the metal beaker of isopentane into an insulated container filled with

a slurry of dry ice and 100% ethanol or with powdered dry ice to achieve a temperature of

about -78.5°C.[12] For fresh, unfixed tissue, the liquid nitrogen method is preferred to

prevent ice crystal formation.[12]

Tissue Embedding:

Place a small amount of OCT compound in a labeled cryomold.

Orient the tissue specimen within the OCT in the desired plane of sectioning.[23]

Cover the tissue completely with OCT, avoiding the formation of air bubbles.[23][24]
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Freezing:

Using long forceps, carefully submerge the cryomold containing the tissue and OCT into

the pre-chilled isopentane.[14][23]

Hold the mold in the isopentane for 15-60 seconds, or until the OCT becomes opaque

and completely frozen.[14]

Storage:

Once frozen, remove the block from the isopentane and allow any excess isopentane to

evaporate in a fume hood.

Transfer the frozen block to a pre-labeled container on dry ice for temporary storage, or

directly into a -80°C freezer for long-term storage.[23][25]
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Caption: Workflow for rapid tissue freezing using isopentane.
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Caption: Isopentane's role in a geothermal binary cycle power plant.

Safety and Handling
Isopentane is an extremely flammable liquid and vapor, and its use requires strict adherence

to safety protocols.
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Key Hazards:

Flammability: Isopentane has a very low flash point and forms explosive mixtures with air.[8]

[11] All ignition sources, including sparks, open flames, and hot surfaces, must be eliminated

from the work area.[8][26][27] Use explosion-proof electrical equipment and non-sparking

tools.[26][27]

Inhalation: Vapors may cause drowsiness, dizziness, and respiratory irritation.[26][28] Work

should be conducted in a well-ventilated area or a fume hood.[26]

Aspiration Hazard: If swallowed, isopentane can enter the airways and may be fatal.[11][28]

Skin and Eye Irritation: Contact can cause skin and eye irritation.[4][11] Repeated exposure

may lead to skin dryness or cracking.[28]

Safe Handling and Storage:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves (check for compatibility), and a lab coat. For tissue freezing with cryogenic

liquids, thermal gloves are essential.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

heat and ignition sources.[8][26]

Spills: In case of a spill, shut off all ignition sources.[26] Absorb the spill with a non-

combustible material like sand or dry earth and place it in a sealed container for disposal.[6]

Conclusion
Isopentane is a highly effective hydrocarbon solvent with specialized and critical applications

in research, particularly in the preparation of biological samples for microscopic analysis. Its

unique thermal properties and high volatility are assets in the laboratory, but its extreme

flammability necessitates rigorous safety precautions. By understanding its properties and

adhering to established protocols, researchers, scientists, and drug development professionals

can safely and effectively leverage isopentane to advance their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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